6-(2/'-hydroxyethylidene)-4-methyl-3-(2-(methylthio)pyridinyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2
6-(2/'-hydroxyethylidene)-4-methyl-3-(2-(methylthio)pyridinyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2
Brand Name:
Vulcanchem
CAS No.:
140631-65-8
VCID:
VC0142452
InChI:
InChI=1S/C16H16N2O4S/c1-9-12-11(5-7-19)15(20)18(12)13(16(21)22)14(9)23-8-10-4-2-3-6-17-10/h2-6,9,12,19H,7-8H2,1H3,(H,21,22)/b11-5+/t9-,12-/m1/s1
SMILES:
CC1C2C(=CCO)C(=O)N2C(=C1SCC3=CC=CC=N3)C(=O)O
Molecular Formula:
C16H16N2O4S
Molecular Weight:
332.4 g/mol
6-(2/'-hydroxyethylidene)-4-methyl-3-(2-(methylthio)pyridinyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2
CAS No.: 140631-65-8
Main Products
VCID: VC0142452
Molecular Formula: C16H16N2O4S
Molecular Weight: 332.4 g/mol
| CAS No. | 140631-65-8 |
|---|---|
| Product Name | 6-(2/'-hydroxyethylidene)-4-methyl-3-(2-(methylthio)pyridinyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2 |
| Molecular Formula | C16H16N2O4S |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (4R,5R,6E)-6-(2-hydroxyethylidene)-4-methyl-7-oxo-3-(pyridin-2-ylmethylsulfanyl)-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H16N2O4S/c1-9-12-11(5-7-19)15(20)18(12)13(16(21)22)14(9)23-8-10-4-2-3-6-17-10/h2-6,9,12,19H,7-8H2,1H3,(H,21,22)/b11-5+/t9-,12-/m1/s1 |
| Standard InChIKey | MOWZUOXQOKSRJR-VUJKZXEDSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]2/C(=C\CO)/C(=O)N2C(=C1SCC3=CC=CC=N3)C(=O)O |
| SMILES | CC1C2C(=CCO)C(=O)N2C(=C1SCC3=CC=CC=N3)C(=O)O |
| Canonical SMILES | CC1C2C(=CCO)C(=O)N2C(=C1SCC3=CC=CC=N3)C(=O)O |
| Synonyms | 6-(2'-hydroxyethylidene)-4-methyl-3-(2-(methylthio)pyridinyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylate HEMPHAC |
| PubChem Compound | 6439427 |
| Last Modified | Nov 11 2021 |
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